Cas no 131986-28-2 (3-Chloro-4-(pyridin-3-yl)-1,2,5-thiadiazole)

3-Chloro-4-(pyridin-3-yl)-1,2,5-thiadiazole structure
131986-28-2 structure
Product Name:3-Chloro-4-(pyridin-3-yl)-1,2,5-thiadiazole
CAS No:131986-28-2
MF:C7H4ClN3S
MW:197.644758224487
MDL:MFCD03066187
CID:105296
PubChem ID:10488164
Update Time:2025-04-18

3-Chloro-4-(pyridin-3-yl)-1,2,5-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-(pyridin-3-yl)-1,2,5-thiadiazole
    • 3-Chloro-4-(3-pyridyl)-1,2,5-thiadiazole
    • Pyridine,3-(4-chloro-1,2,5-thiadiazol-3-yl)-
    • 3-(4-CHLORO-1,2,5-THIADIAZOL-3-YL)PYRIDINE
    • 3-(4-chloro-1,2,5-thiadiazol-3-yl )pyridine
    • 3-chloro-4-pyridin-3-yl-1,2,5-thiadiazole
    • 3-(4-Chloro-[1,2,5]thiadiazol-3-yl)-pyridine
    • CHEBI:194640
    • 3-(3-chloro-1,2,5-thiadiazol-4-yl) pyridine
    • 3-(3-chloro-1,2,5-thiadiazol-4-yl)-pyridine
    • 131986-28-2
    • MFCD03066187
    • FT-0651003
    • CMPNWGQBNRHIQZ-UHFFFAOYSA-N
    • 3-(4-chloro-1,2,5-thia-diazol-3-yl)pyridine
    • 3-(4-chloro-1,2,5-thiadiazol 3-yl)pyridine
    • 3-(4-chloro-1,2,5-thiadiazol-3yl) pyridine
    • 3-(4-chloro-1,2,5-thiadiazol-3-yl)-pyridine
    • 3-(4-chloro-1,2,5-thiadiazol-3yl)pyridine
    • 3-(3-chloro-1,2,5-thiadiazol-4yl)pyridine
    • SCHEMBL4031583
    • 3-(3-chloro-1, 2,5-thiadiazol-4-yl)pyridine
    • 3-(3-CHLORO-1,2,5-THIADIAZOL-4-YL)PYRIDINE
    • CS-D1262
    • K89V928C3U
    • 3-chloro-4-pyrid-3-yl-1,2,5-thiadiazole
    • 3-chloro-4-(pyridin-3-yl)-1,2,5-thiadiazole, AldrichCPR
    • DTXSID30440718
    • SY104294
    • PYRIDINE, 3-(4-CHLORO-1,2,5-THIADIAZOL-3-YL)-
    • 3-(3-chloro1,2,5-thiadiazol-4-yl)pyridine
    • 3-(4-chloro-1,2,5-thiadiazol-3yl)-pyridine
    • 3-(4-chloro-1,2,5-thiadiazol-3-yl) pyridine
    • AB13049
    • AKOS005256215
    • F51898
    • EN300-25687056
    • 3-(3-chloro-1,2,5thiadiazol-4-yl)pyridine
    • W-205387
    • 3-(3-chloro-1,2,5-thiadiazol4-yl)pyridine
    • PD071442
    • 3-Chloro-4-(3-pyridyl)-1,2,5-thiadiazole, 95%
    • DB-006397
    • 3-(4-Chloro1,2,5-thiadiazol-3-yl)pyridine
    • AE-641/14616030
    • MDL： MFCD03066187
    • Inchi： 1S/C7H4ClN3S/c8-7-6(10-12-11-7)5-2-1-3-9-4-5/h1-4H
    • InChI Key： CMPNWGQBNRHIQZ-UHFFFAOYSA-N
    • SMILES： ClC1C(C2C=NC=CC=2)=NSN=1

Computed Properties

  • Exact Mass: 196.98100
  • Monoisotopic Mass: 196.9814460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • Melting Point: 56℃
  • PSA: 66.91000
  • LogP: 2.25350

3-Chloro-4-(pyridin-3-yl)-1,2,5-thiadiazole Security Information

  • Hazard Category Code： 41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3-Chloro-4-(pyridin-3-yl)-1,2,5-thiadiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Chloro-4-(pyridin-3-yl)-1,2,5-thiadiazole Pricemore >>

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